Cas no 1798040-19-3 (N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide)

• Product Name: N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• CAS No: 1798040-19-3
• MF: C₂₄H₂₄N₈O
• MW: 440.500363349915
• CID: 6491813
• Update Time: 2025-06-25

N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide

• Inchi： 1S/C24H24N8O/c33-24(31(21-8-4-5-13-26-21)16-19-6-2-1-3-7-19)20-11-14-30(15-12-20)22-9-10-23(29-28-22)32-18-25-17-27-32/h1-10,13,17-18,20H,11-12,14-16H2
• InChI Key： FIAOWCBSXZEXPI-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3C=NC=N3)C=C2)CCC(C(N(CC2=CC=CC=C2)C2=NC=CC=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide

Introduction to N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide (CAS No. 1798040-19-3)

N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1798040-19-3, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a piperidine core, which is a common motif in many biologically active molecules. The piperidine ring is further functionalized with a benzyl group at the N1 position and a pyridin-2-yl group at the N2 position, enhancing its potential for interactions with biological targets. Additionally, the presence of a pyridazinone moiety linked to a 1,2,4-triazole ring at the 6-position introduces further complexity and diversity to its chemical profile.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The combination of a piperidine scaffold with triazolopyridazine derivatives has been shown to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound's unique architecture suggests that it may possess similar pharmacological effects, making it an attractive subject for further study.

In particular, the 1,2,4-triazole moiety is known for its ability to modulate various biological pathways by acting as a scaffold for small molecule inhibitors. Its incorporation into the molecular framework of N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide could potentially enhance its binding affinity to specific enzymes or receptors involved in disease processes. This feature is particularly relevant in the context of developing targeted therapies for complex conditions such as cancer and autoimmune disorders.

The pyridazinone component of the molecule also contributes to its overall pharmacological potential. Pyridazine derivatives have been extensively studied for their bioactivity and have shown promise in various therapeutic applications. The presence of this group in the compound suggests that it may interact with biological targets in ways that could lead to novel mechanisms of action. This underscores the importance of exploring structurally diverse compounds in drug discovery efforts.

From a synthetic chemistry perspective, N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide exemplifies the complexity and sophistication achievable through multi-step organic synthesis. The synthesis of this compound involves careful coordination between different functional groups and requires precise control over reaction conditions to ensure high yield and purity. Such synthetic challenges are not only intellectually stimulating but also contribute to the development of new methodologies that can be applied to other complex molecules.

The pharmacokinetic properties of this compound are also an area of interest. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that the structural features of N-benzyl-N-pyridin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide may contribute to favorable pharmacokinetic profiles, although further investigation is needed to confirm these findings.

In conclusion, N-benzyl-N-pyridin-2-ylyl[6-(1,2,4-triazol-1-y)pyridazin-3-y]piperacine-4-carboxamide (CAS No.1798040-19-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.